Cas no 560086-33-1 (Benzene, 1,1'-[1,8-octanediylbis(oxy)]bis[3-(bromomethyl)-)
560086-33-1 structure
Product Name:Benzene, 1,1'-[1,8-octanediylbis(oxy)]bis[3-(bromomethyl)-
CAS No:560086-33-1
MF:C22H28Br2O2
MW:484.264525413513
CID:350100
PubChem ID:71444904
Update Time:2025-04-19
Benzene, 1,1'-[1,8-octanediylbis(oxy)]bis[3-(bromomethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,1'-[1,8-octanediylbis(oxy)]bis[3-(bromomethyl)-
- 1-(bromomethyl)-3-[8-[3-(bromomethyl)phenoxy]octoxy]benzene
- 560086-33-1
- 1,1'-[Octane-1,8-diylbis(oxy)]bis[3-(bromomethyl)benzene]
- DTXSID80853652
-
- Inchi: 1S/C22H28Br2O2/c23-17-19-9-7-11-21(15-19)25-13-5-3-1-2-4-6-14-26-22-12-8-10-20(16-22)18-24/h7-12,15-16H,1-6,13-14,17-18H2
- InChI Key: PUSCHTBGYIGNRG-UHFFFAOYSA-N
- SMILES: BrCC1=CC=CC(=C1)OCCCCCCCCOC1C=CC=C(CBr)C=1
Computed Properties
- Exact Mass: 482.04564
- Monoisotopic Mass: 482.04561g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 13
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
Benzene, 1,1'-[1,8-octanediylbis(oxy)]bis[3-(bromomethyl)- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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